Cas no 383128-93-6 (2-(heptafluoropropyl)piperidine)

• Product Name: 2-(heptafluoropropyl)piperidine
• CAS No: 383128-93-6
• MF: C₈H₁₀F₇N
• MW: 253.160526752472
• CID: 6134300
• PubChem ID: 131286243
• Update Time: 2025-11-01

2-(heptafluoropropyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(heptafluoropropyl)piperidine
• 2-(1,1,2,2,3,3,3-Heptafluoropropyl)piperidine
• EN300-1973461
• 383128-93-6
• DTXSID301250578

• Inchi： 1S/C8H10F7N/c9-6(10,5-3-1-2-4-16-5)7(11,12)8(13,14)15/h5,16H,1-4H2
• InChI Key： OMUCHUNPJUVWFU-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C1CCCCN1)F

Computed Properties

• Exact Mass: 253.07014646g/mol
• Monoisotopic Mass: 253.07014646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 2-(heptafluoropropyl)piperidine

Introduction to 2-(heptafluoropropyl)piperidine (CAS No. 383128-93-6)

2-(heptafluoropropyl)piperidine, identified by its Chemical Abstracts Service (CAS) number 383128-93-6, is a fluorinated piperidine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of heterocyclic amines characterized by a six-membered nitrogen-containing ring, which is a common structural motif in many biologically active molecules. The introduction of heptafluoropropyl group into the piperidine framework imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel chemical entities.

The heptafluoropropyl substituent is a perfluoroalkyl group with seven fluorine atoms attached to a three-carbon chain. This extensive fluorination enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. The presence of multiple fluorine atoms also influences the electronic distribution within the molecule, potentially affecting its interaction with biological targets. Such modifications are increasingly employed in medicinal chemistry to optimize pharmacokinetic profiles and improve therapeutic efficacy.

In recent years, 2-(heptafluoropropyl)piperidine has been explored as a key intermediate in the synthesis of various pharmacologically relevant compounds. Its structural features make it particularly useful in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration and receptor binding affinity are paramount. The fluorinated piperidine core has been shown to enhance binding interactions with certain neurotransmitter receptors, suggesting its potential in treating neurological disorders.

One of the most compelling aspects of 2-(heptafluoropropyl)piperidine is its versatility in synthetic chemistry. The compound serves as a versatile building block for constructing more complex molecules through nucleophilic substitution reactions, cross-coupling reactions, and other transformations. Researchers have leveraged its reactivity to develop novel analogs with tailored biological activities. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases.

Recent studies have highlighted the role of fluorinated piperidines in modulating enzyme activity and receptor selectivity. The electron-withdrawing nature of fluorine atoms can fine-tune the electronic properties of the molecule, leading to improved binding affinity and reduced off-target effects. This has led to increased interest in 2-(heptafluoropropyl)piperidine as a pharmacophore in drug discovery campaigns. Researchers are particularly keen on exploring its potential in developing treatments for metabolic disorders, where enzyme inhibition plays a key role.

The synthesis of 2-(heptafluoropropyl)piperidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the nucleophilic substitution of heptafluoropropanol with piperidine derivatives, followed by purification steps such as column chromatography or recrystallization. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

The chemical properties of 2-(heptafluoropropyl)piperidine make it an attractive candidate for further exploration in medicinal chemistry. Its ability to undergo diverse transformations while maintaining structural integrity allows for the rapid generation of novel compounds. Additionally, its stability under various reaction conditions enhances its utility as an intermediate in large-scale synthesis.

In conclusion, 2-(heptafluoropropyl)piperidine (CAS No. 383128-93-6) represents a significant advancement in fluorinated heterocyclic chemistry. Its unique structural features and synthetic versatility position it as a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in pharmaceutical innovation is likely to grow further.